Cas no 5339-03-7 (N,N-diethyl-2-(2-nitrophenyl)ethanamine)

• Product Name: N,N-diethyl-2-(2-nitrophenyl)ethanamine
• CAS No: 5339-03-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1582063
• PubChem ID: 220555
• Update Time: 2025-04-21

N,N-diethyl-2-(2-nitrophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(2-nitrophenyl)ethanamine
• NSC3458
• 5339-03-7
• N,N-Diethyl-2-(2-nitrophenyl)ethan-1-amine
• DTXSID20968037
• NSC-3458

• Inchi： 1S/C12H18N2O2/c1-3-13(4-2)10-9-11-7-5-6-8-12(11)14(15)16/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： AEJDLJVRULPTBD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCN(CC)CC)=O

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 312.9°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.535
• PSA: 46.38